(7S)-7-Methyl-2,5-dioxa-8-azaspiro[3.4]octane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(7S)-7-Methyl-2,5-dioxa-8-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.159. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Applications
New Synthesis Methods : Research demonstrates an efficient procedure for transforming derivatives related to “(7S)-7-Methyl-2,5-dioxa-8-azaspiro[3.4]octane” for the synthesis of natural compounds with antitumor activity, highlighting its role as a building block in organic synthesis (Shklyaruck, 2015).
Dipeptide Synthons : Another study presents the synthesis of dipeptide synthons derived from “this compound,” showcasing its application in peptide synthesis (Suter et al., 2000).
Cycloaddition Reactions : Research into the cycloaddition reactions of “this compound” derivatives reveals their potential as cysteine protease inhibitors, indicating their importance in the development of biological activity molecules (Nakamura et al., 2003).
Medicinal Chemistry and Drug Discovery
Drug Discovery Modules : A study discusses the synthesis of novel thia/oxa-azaspiro[3.4]octanes as multifunctional and structurally diverse modules for drug discovery, underscoring the versatility of spirocyclic compounds in medicinal chemistry (Li et al., 2013).
Nicotinic Acetylcholine Receptor Agonists : Another significant application is the development of silent agonists for α7 nicotinic acetylcholine receptors based on the spirocyclic quinuclidine-Δ2-isoxazoline scaffold derived from “this compound,” which could have implications for neurological disorders treatment (Quadri et al., 2017).
Materials Chemistry
Corrosion Inhibition : The study of spirocyclopropane derivatives, including those related to “this compound,” for mild steel protection in acidic environments demonstrates the compound's potential in corrosion inhibition, contributing to the field of materials chemistry (Chafiq et al., 2020).
Environmental and Polymer Science
Water-soluble Carcinogenic Dye Removal : A calix[4]arene-based polymer incorporating a derivative of “this compound” has shown high efficiency in removing water-soluble carcinogenic azo dyes, highlighting its application in environmental cleanup and polymer science (Akceylan et al., 2009).
Properties
IUPAC Name |
(7S)-7-methyl-2,5-dioxa-8-azaspiro[3.4]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-5-2-9-6(7-5)3-8-4-6/h5,7H,2-4H2,1H3/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMEFMCNLHJBILB-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC2(N1)COC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1COC2(N1)COC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.